Cas no 1251021-95-0 (rel-tert-Butyl (4aR,9aR)-3-oxooctahydro-[1,4]oxazino[2,3-d]azepine-7(2H)-carboxylate)

• Product Name: rel-tert-Butyl (4aR,9aR)-3-oxooctahydro-[1,4]oxazino[2,3-d]azepine-7(2H)-carboxylate
• CAS No: 1251021-95-0
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• CID: 4564981
• Update Time: 2023-08-10

rel-tert-Butyl (4aR,9aR)-3-oxooctahydro-[1,4]oxazino[2,3-d]azepine-7(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-Butyl (4aR,9aR)-3-oxooctahydro-[1,4]oxazino[2,3-d]azepine-7(2H)-carboxylate

• Inchi： 1S/C13H22N2O4/c1-13(2,3)19-12(17)15-6-4-9-10(5-7-15)18-8-11(16)14-9/h9-10H,4-8H2,1-3H3,(H,14,16)/t9-,10-/m1/s1
• InChI Key： UUIDOJDSRYZYFV-NXEZZACHSA-N
• SMILES： O1CC(N[C@@H]2CCN(C(=O)OC(C)(C)C)CC[C@@H]12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 0.7
• Topological Polar Surface Area: 67.9